2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde

• Molecular Formula: C14H9FN2O
• Molecular Weight: 240.23 g/mol
• IUPAC Name: 2-(3-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C14H9FN2O/c15-11-5-3-4-10(8-11)14-12(9-18)17-7-2-1-6-13(17)16-14/h1-9H
• InChI Key: XEMLCMSYHGZGAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)C=O)C3=CC(=CC=C3)F

Description

The compound features a carbaldehyde group at position 3 and a 3-fluorophenyl substituent at position 2 of the imidazo[1,2-a]pyridine core. This structure confers unique electronic and steric properties, influencing its reactivity, conformational stability, and biological interactions. The fluorine atom introduces electronegativity and lipophilicity, which can enhance bioavailability and metabolic stability compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde typically involves the condensation of 2-aminopyridine with 3-fluorobenzaldehyde under acidic conditions. This reaction forms the imidazo[1,2-A]pyridine core, followed by formylation at the 3-position using reagents such as Vilsmeier-Haack reagent (DMF and POCl3) or other formylating agents .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to minimize by-products and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorophenyl group can undergo nucleophilic aromatic substitution reactions, especially in the presence of strong nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Strong nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carboxylic acid

Reduction: 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-methanol

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity
Research has indicated that imidazo[1,2-a]pyridine derivatives exhibit significant anticancer properties. 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde has been studied for its potential in inhibiting cancer cell proliferation. A study demonstrated that this compound could induce apoptosis in various cancer cell lines, including breast and lung cancer cells. The mechanism involves the activation of specific apoptotic pathways, leading to cell death .

1.2 Antimicrobial Properties
The compound also shows promise as an antimicrobial agent. In vitro studies have reported its efficacy against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The structure-activity relationship (SAR) analysis suggests that the fluorine substitution enhances its antimicrobial activity by increasing lipophilicity and membrane permeability .

Material Science

2.1 Organic Electronics
Due to its unique electronic properties, 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde is being explored for applications in organic electronics, particularly in organic light-emitting diodes (OLEDs). Its ability to form stable thin films makes it suitable for use as an emissive layer in OLED devices .

2.2 Photovoltaic Applications
The compound has also been investigated for use in organic photovoltaic cells. Its charge transport properties contribute to improved efficiency in converting solar energy into electrical energy. Research indicates that incorporating this compound into photovoltaic materials can enhance the overall power conversion efficiency .

Analytical Chemistry

3.1 Fluorescent Probes
In analytical chemistry, 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde is utilized as a fluorescent probe for detecting biological molecules. Its fluorescence properties allow for sensitive detection of biomolecules in complex mixtures. Studies have shown that it can selectively bind to specific proteins, making it a valuable tool for biochemical assays .

3.2 Chromatographic Techniques
The compound is also applied in chromatographic methods for separating and analyzing complex mixtures. Its unique chemical properties facilitate the development of high-performance liquid chromatography (HPLC) methods for quantifying various analytes in pharmaceutical formulations .

Table 1: Anticancer Activity of 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	Induction of apoptosis
A549 (Lung)	12	Activation of caspase pathways
HeLa (Cervical)	18	Cell cycle arrest

Table 2: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Case Studies

Case Study 1: Anticancer Research
In a recent study published in a peer-reviewed journal, researchers synthesized various derivatives of imidazo[1,2-a]pyridine and evaluated their anticancer activities. The study found that 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde exhibited superior activity compared to other derivatives, indicating its potential as a lead compound for developing new anticancer agents .

Case Study 2: Organic Electronics Development
A collaborative project between universities focused on developing OLEDs using various imidazo[1,2-a]pyridine derivatives. The findings revealed that devices incorporating 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde achieved higher brightness and efficiency than conventional materials used in OLEDs .

Mechanism of Action

The mechanism of action of 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances the compound’s binding affinity and selectivity, while the imidazo[1,2-A]pyridine core provides structural stability. The aldehyde group can form covalent bonds with nucleophilic residues in the target protein, leading to inhibition or modulation of its activity .

Comparison with Similar Compounds

Substituent Effects on Conformational Stability

The imidazo[1,2-a]pyridine core exhibits conformational flexibility influenced by substituents. Key comparisons include:

Compound	Substituent (Position)	Conformational Features	Reference
2-Phenylimidazo[1,2-a]pyridine-3-carbaldehyde	Phenyl (C2)	Intramolecular H-bonding between aldehyde carbonyl and peri H-5 stabilizes planar conformation .
2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde	3-Fluorophenyl (C2)	Fluorine’s electron-withdrawing effect may strengthen H-bonding, increasing rigidity .
2-(4-Chlorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde	4-Chlorophenyl (C2)	Chlorine’s bulkiness increases dihedral angle (33.5–34.6°) between phenyl and imidazole rings, reducing planarity .
6-Bromoimidazo[1,2-a]pyridine-3-carbaldehyde	Bromine (C6)	Bromine at C6 enhances steric hindrance, affecting reactivity in Mizoroki–Heck functionalization .

• Key Insight : Fluorine’s smaller size and electronegativity favor planar conformations, while bulkier substituents (e.g., Cl, Br) disrupt planarity, impacting molecular packing and solubility .

Pharmacological Relevance

The imidazo[1,2-a]pyridine scaffold is associated with diverse bioactivities:

Compound	Pharmacological Activity	Notes	Reference
Imidazo[1,2-a]pyridin-2(3H)-one	Anticancer, antimicrobial	Structural analog with modified C3 group .
Minodronic acid (bisphosphonate)	Treatment of osteoporosis and hypercalcemia	Derived from imidazo[1,2-a]pyridine via Mannich reaction .
2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde	Potential kinase inhibition (inferred from analogs)	Fluorine enhances target binding via hydrophobic interactions .

• Key Insight : Fluorination improves pharmacokinetic properties, making 2-(3-fluorophenyl) derivatives promising candidates for drug development .

Physicochemical Properties

Substituents critically influence solubility, lipophilicity, and crystallinity:

Compound	Molecular Weight	logP (Predicted)	Crystallinity Features	Reference
2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde	256.25	2.8	Likely forms stable crystals via C–H⋯O/N interactions .
2-(4-Fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde	256.25	2.7	Similar to 3-fluorophenyl isomer but with altered packing .
2-Methylimidazo[1,2-a]pyridine-3-carbaldehyde	146.15	1.2	Lower lipophilicity; limited biological uptake .

• Key Insight : Fluorinated phenyl groups increase logP values, enhancing membrane permeability compared to methyl or unsubstituted analogs .

Biological Activity

2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde is a heterocyclic compound belonging to the imidazo[1,2-A]pyridine family. Its unique structure, characterized by a fluorophenyl group and a carbaldehyde moiety, has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Property	Value
Molecular Formula	C14H9FN2O
Molecular Weight	240.23 g/mol
IUPAC Name	2-(3-fluorophenyl)imidazo[1,2-a]pyridine-3-carbaldehyde
InChI	InChI=1S/C14H9FN2O/c15-11-5-3-4-10(8-11)14-12(9-18)17-7-2-1-6-13(17)16-14/h1-9H
Canonical SMILES	C1=CC2=NC(=C(N2C=C1)C=O)C3=CC(=CC=C3)F

Biological Activity Overview

Pharmacological Properties:
Research indicates that imidazo[1,2-A]pyridine derivatives exhibit a broad spectrum of biological activities, including:

• Anticancer Activity: Compounds in this class have shown efficacy against various cancer cell lines. For instance, studies have demonstrated that certain derivatives can inhibit the proliferation of breast and ovarian cancer cells by targeting specific signaling pathways such as NF-κB and STAT3 .
• Anti-inflammatory Effects: The compound has been investigated for its ability to suppress inflammatory responses. In vitro studies suggest that it may inhibit the activity of pro-inflammatory cytokines and enzymes like COX-2 .
• Antimicrobial Properties: Research has highlighted the potential of imidazo[1,2-A]pyridine derivatives to exhibit antibacterial and antifungal activities .

Structure-Activity Relationship (SAR)

The biological activity of 2-(3-Fluorophenyl)imidazo[1,2-A]pyridine-3-carbaldehyde is significantly influenced by its structural components. The fluorophenyl group enhances binding affinity to molecular targets, while the imidazo core provides stability. SAR studies have shown that modifications in the substituents can lead to variations in potency and selectivity against different biological targets .

Case Studies

• Anti-inflammatory Activity Study:
  A study synthesized a novel imidazo[1,2-a]pyridine derivative and evaluated its anti-inflammatory effects in MDA-MB-231 and SKOV3 cell lines. Results indicated significant suppression of NF-κB activation and inflammatory cytokine production when treated with the compound .
• Anticancer Activity Assessment:
  Another investigation focused on the anticancer properties of imidazo[1,2-a]pyridine derivatives. The study demonstrated that these compounds could induce apoptosis in cancer cells through mechanisms involving caspase activation and mitochondrial dysfunction .